Cas no 1877552-11-8 (4-(Methylamino)pyrimidine-5-carbothioamide)

• Product Name: 4-(Methylamino)pyrimidine-5-carbothioamide
• CAS No: 1877552-11-8
• MF: C₆H₈N₄S
• MW: 168.219518661499
• MDL: MFCD33530856
• CID: 5617812
• PubChem ID: 130541198
• Update Time: 2023-09-07

4-(Methylamino)pyrimidine-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1877552-11-8
• 4-(methylamino)pyrimidine-5-carbothioamide
• EN300-2990147
• 4-(Methylamino)pyrimidine-5-carbothioamide

• MDL： MFCD33530856
• Inchi： 1S/C6H8N4S/c1-8-6-4(5(7)11)2-9-3-10-6/h2-3H,1H3,(H2,7,11)(H,8,9,10)
• InChI Key： YKFNSBHGVMRDGM-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CN=C1NC)N

Computed Properties

• Exact Mass: 168.04696745g/mol
• Monoisotopic Mass: 168.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.9Ų